Cas no 89963-32-6 (Benzopyrene, butoxy-)

Benzopyrene, butoxy- structure
Benzopyrene, butoxy- structure
Product Name:Benzopyrene, butoxy-
CAS No:89963-32-6
MF:C24H20O
MW:324.415006637573
CID:584706
PubChem ID:71327014
Update Time:2025-04-19

Benzopyrene, butoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzopyrene, butoxy-
    • 8-butoxybenzo[e]pyrene
    • 1-Butoxybenzo[e]pyrene
    • 89963-32-6
    • DTXSID10756127
    • Inchi: 1S/C24H20O/c1-2-3-15-25-21-14-13-17-12-11-16-7-6-10-19-18-8-4-5-9-20(18)24(21)23(17)22(16)19/h4-14H,2-3,15H2,1H3
    • InChI Key: AUCHOJIFPAVKEG-UHFFFAOYSA-N
    • SMILES: O(CCCC)C1C=CC2=CC=C3C=CC=C4C5C=CC=CC=5C=1C2=C43

Computed Properties

  • Exact Mass: 324.151415257g/mol
  • Monoisotopic Mass: 324.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 9.2Ų
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